Cas no 81026-61-1 ((2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name))
81026-61-1 structure
Product Name:(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
CAS No:81026-61-1
MF:C15H24O11
MW:380.344466209412
CID:1802749
Update Time:2024-03-01
(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name) Chemical and Physical Properties
Names and Identifiers
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- [(1S)-1,4aα,5,6,7,7aα-Hexahydro-5α,6α,7α-trihydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
- (2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name)
- (2S,3S,4R,5R,6S)-6-[[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl]oxy]-2-(dihydroxymethyl)oxane-2,3,4,5-tetrol
- Paulownioside
- Des-cinnamoyl-globularimin
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- Inchi: 1S/C15H24O11/c16-5-14(22)3-1-6-2-4-24-11(7(6)14)25-12-9(18)8(17)10(19)15(23,26-12)13(20)21/h2,4,6-13,16-23H,1,3,5H2/t6-,7-,8-,9-,10+,11?,12+,14-,15+/m1/s1
- InChI Key: HRCBFNSQUDOYRQ-YCWFDIDMSA-N
- SMILES: O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@](C([H])(O[H])O[H])(O[H])O1)O[H])O[H])O[H])C1([H])[C@@]2([H])[C@@]([H])(C([H])=C([H])O1)C([H])([H])C([H])([H])[C@]2(C([H])([H])O[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- XLogP3: -2.438
(2S,3S,4R,5R,6S)-2-(dihydroxymethyl)-6-{[(4aR,7S,7aS)-7-hydroxy-7-(hydroxymethyl)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-1-yl]oxy}tetrahydro-2H-pyran-2,3,4,5-tetrol (non-preferred name) Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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